![molecular formula C22H26FN3O3 B2522956 Methyl 4-((2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)carbamoyl)benzoate CAS No. 1209172-70-2](/img/structure/B2522956.png)
Methyl 4-((2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)carbamoyl)benzoate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Methyl 4-((2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)carbamoyl)benzoate, also known as MPEP, is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1999 by researchers at the University of California, San Francisco. Since then, MPEP has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
One area of application involves the synthesis and structural analysis of related chemical compounds. For example, studies have reported on the synthesis of novel benzimidazole derivatives, which are known for their diverse biological activities. These compounds are synthesized through reactions involving components with structural similarities to "Methyl 4-((2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)carbamoyl)benzoate" (Koroleva et al., 2011). Additionally, research on the crystal structure of related benzimidazole compounds has provided insights into their molecular conformation and potential for interaction with biological targets (Ozbey et al., 2001).
Materials Science Applications
In materials science, research has explored the use of related fluorinated compounds for the development of novel materials with specific electronic and optical properties. For instance, studies have synthesized and characterized donor–acceptor type monomers and polymers, highlighting their potential in electrochemical and electrochromic applications (Hu et al., 2013). Such research underscores the importance of structural modifications, including the introduction of fluorinated groups, in tuning the properties of materials for specific uses.
Medicinal Chemistry and Drug Design
In the realm of medicinal chemistry, compounds structurally related to "Methyl 4-((2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl)carbamoyl)benzoate" have been investigated for their potential as drug candidates. Research has focused on the synthesis of benzimidazole derivatives with possible intracellular calcium activity, which could have implications for the development of new therapeutic agents (Bourlot et al., 1998). These studies highlight the role of chemical synthesis in the discovery and development of new drugs with potential benefits in treating various conditions.
properties
IUPAC Name |
methyl 4-[[2-(4-fluorophenyl)-2-(4-methylpiperazin-1-yl)ethyl]carbamoyl]benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26FN3O3/c1-25-11-13-26(14-12-25)20(16-7-9-19(23)10-8-16)15-24-21(27)17-3-5-18(6-4-17)22(28)29-2/h3-10,20H,11-15H2,1-2H3,(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUMSUZKUFHYRMY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)C2=CC=C(C=C2)C(=O)OC)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26FN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
399.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.